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Executive Summary

D-Allitol (CAS 488-44-8) is a rare sugar alcohol (alditol) and the reduction product of the rare
ketose D-psicose (D-allulose).[1] While often cataloged as "D-Allitol" to denote its biosynthetic
origin from the D-hexose series, the molecule is a meso-compound possessing a plane of
symmetry, rendering it optically inactive.[1]

D-Allitol-13C (typically [U-13C6]-Allitol) serves as a critical internal standard and metabolic
tracer.[1] Its utility lies in its distinct nuclear magnetic resonance (NMR) signature—simplified
by molecular symmetry—and its mass shift in liquid chromatography-mass spectrometry (LC-
MS), enabling precise quantification of rare sugar metabolism and potential therapeutic
pathways involving lipid accumulation inhibition.[1]

Molecular Architecture and Physicochemical
Profile[1]
Stereochemistry and Symmetry

Unlike its isomers sorbitol or mannitol, Allitol possesses a unique stereochemical configuration
that results in a meso structure.[1]
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» Fischer Projection: The hydroxyl groups at C2, C3, C4, and C5 are arranged such that a
plane of symmetry bisects the C3-C4 bond.[1]

e Symmetry Implication: This symmetry makes chemically equivalent carbon pairs: C1=C6,
C2=C5, and C3=CA4.[1]

» Optical Rotation: Pure Allitol exhibits a specific rotation

of 0.0°, confirming its achiral nature.[1]

Physicochemical Data Table

Property Value Notes

C
Chemical Formula H Fully labeled variant

O
Molecular Weight 188.13 g/mol +6 Da vs. natural (182.[1]17)
Appearance White crystalline powder Hygroscopic
Melting Point 150 - 154 °C Distinct from Sorbitol (95°C)
Solubility High in water (>200 g/L) DMSO soluble with sonication
Chirality Meso (Achiral) Optically Inactive
pKa ~13.5 Weakly acidic hydroxyls

Enzymatic Synthesis and 13C-Labeling Strategy

The most efficient route to high-purity D-Allitol-13C is a biocatalytic cascade using 13C-labeled
precursors.[1] This method avoids the complex separation of isomers inherent in chemical
reduction.

The "lIzumoring" Enzymatic Cascade
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The synthesis couples an epimerase with a specific dehydrogenase, utilizing a cofactor
regeneration system to drive the reaction to completion.

e Substrate: [U-13C6]-D-Fructose (commercially available).

o Epimerization:D-Psicose 3-epimerase (DPEase) converts Fructose to D-Psicose (D-
Allulose).[1][2]

e Reduction:Ribitol Dehydrogenase (RDH) specifically reduces D-Psicose to Allitol.[1]

o Cofactor Recycling:Formate Dehydrogenase (FDH) regenerates NADH from NAD+ using
Formate, ensuring the high cost of the cofactor does not limit yield.[1]

Synthesis Workflow Diagram

The following diagram illustrates the coupled enzymatic system required to produce D-Allitol-
13C from labeled fructose.
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Caption: Enzymatic cascade for D-Allitol-13C production featuring NADH regeneration via
Formate Dehydrogenase.[1]

Analytical Characterization & Validation

For researchers utilizing D-Allitol-13C, validating the structural integrity and isotopic
enrichment is paramount.[1]
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13C-NMR Spectroscopy: The Symmetry Check

Due to the meso symmetry of Allitol, the 13C-NMR spectrum provides a rapid purity validation.
A standard alditol would show 6 signals.[1] Allitol shows only 3 distinct signals in the carbon

spectrum.

e Signal A (~63.5 ppm): Terminal carbons (C1, C6).[1]

e Signal B (~72.0 ppm): Internal carbons (C2, C5).[1]

e Signal C (~73.5 ppm): Internal carbons (C3, C4).[1]

Protocol for NMR Validation:

e Dissolve 5 mg of D-Allitol-13C in 0.6 mL D20.

e Acquire proton-decoupled 13C spectrum (min 256 scans due to relaxation times).

» Pass Criteria: Observation of exactly three dominant singlets (or doublets if coupling is
resolved) confirms the meso-structure and absence of asymmetric isomers (e.g., D-Talitol or
D-Altritol).[1]

Mass Spectrometry (LC-MS/MS)
« lonization: ESI Negative Mode (Alditols ionize poorly in positive mode without adducts).[1]
» Transition: Monitor m/z 187 (M-H)- for [U-13C]Allitol vs. m/z 181 for natural Allitol.

» Fragmentation: Key fragments include the loss of water (-18) and cleavage of the carbon
backbone.

Applications in Metabolic Flux Analysis (MFA)[1]

D-Allitol-13C is primarily used to elucidate the metabolism of "rare sugars."[1] Recent studies
suggest Allitol inhibits fatty acid synthase (FAS), making it a candidate for anti-obesity
therapeutics.[1]

Experimental Workflow: Tracing Hepatic Metabolism
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Administration: Oral gavage of D-Allitol-13C in murine models.[1]

Extraction: Liver tissue homogenization in methanol/water.

Derivatization: Silylation (BSTFA + TMCS) to increase volatility for GC-MS.

Analysis: Measure the Mass Isotopomer Distribution (MID) to determine if Allitol is
phosphorylated or converted back to D-Psicose/D-Fructose.

Metabolic Pathway Diagram

The diagram below maps the potential metabolic fate of Allitol and where the 13C label would
appear.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1157517/docs?utm_src=pdf-body#d-allitol-13c-structural-architectures-and-metabolic-tracing-1
https://coconut.naturalproducts.net/compounds/CNP0190948.3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

D-Allitol-13C
(Exogenous)

Oxidation

RDH (Liver)

l

D-Psicose-13C
Epimerization

DPEase

l

D-Fructose-13C
Phosphorylation

Hexokinase

—— e ———— ] —————————

i Glycolytic Pathway

Fructose-6-P-13C
(Glycolysis Entry)

Click to download full resolution via product page

Caption: Potential metabolic activation of D-Allitol-13C into the glycolytic pool via D-Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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